Cas no 10183-41-2 (2,5-Piperazinedione,3,6-dibutyl-)

2,5-Piperazinedione,3,6-dibutyl- structure
10183-41-2 structure
Product Name:2,5-Piperazinedione,3,6-dibutyl-
CAS No:10183-41-2
MF:C12H22N2O2
MW:226.315283298492
CID:204605
PubChem ID:283089
Update Time:2025-04-19

2,5-Piperazinedione,3,6-dibutyl- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Piperazinedione,3,6-dibutyl-
    • 2,5-Dibutyl-piperazin-3,6-dion
    • 3,6-Dibutyl-piperazin-2,5-dion
    • 3,6-dibutyl-piperazine-2,5-dione
    • AC1L5XW3
    • AC1Q6GL7
    • AG-J-31933
    • AR-1E9952
    • CTK4A0297
    • DL-3,6-dibutyl-2,5-piperazinedione
    • NSC137382
    • 10183-41-2
    • 3,6-dibutylpiperazine-2,5-dione
    • DTXSID70300509
    • NSC-137382
    • Inchi: 1S/C12H22N2O2/c1-3-5-7-9-11(15)14-10(8-6-4-2)12(16)13-9/h9-10H,3-8H2,1-2H3,(H,13,16)(H,14,15)
    • InChI Key: YKBPHWQAFKPSME-UHFFFAOYSA-N
    • SMILES: O=C1C(CCCC)NC(C(CCCC)N1)=O

Computed Properties

  • Exact Mass: 226.16826
  • Monoisotopic Mass: 226.168127949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • PSA: 58.2
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